N-(2-Cyanophenyl)-2-cyclopropyl-6-methylpyrimidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(2-Cyanophenyl)-2-cyclopropyl-6-methylpyrimidine-4-carboxamide” is a complex organic compound. It contains functional groups such as carboxamide, cyanophenyl, cyclopropyl, and pyrimidine .
Synthesis Analysis
While the specific synthesis process for this compound is not available, similar compounds like “N-(2-Cyanophenyl)chloromethanimidoyl chloride” have been synthesized from 2-isothiocyanatobenzonitrile by the reaction with sulfuryl chloride or gaseous chlorine in an inert solvent . Another compound, “2-(2-cyanophenyl)-N-phenylacetamide” derivatives, were synthesized via selective amidation of methyl-2-(2-cyanophenyl)acetates .
Scientific Research Applications
Synthesis and Antifolate Properties
- The synthesis of novel compounds with potential antifolate properties, similar to methotrexate, has been explored. These compounds, including derivatives of deazaaminopterin analogues, show promising in vitro potency in terms of enzyme inhibition and cell growth suppression, which could be relevant for cancer research and treatment (Degraw et al., 1992).
Heterocyclic Synthesis
- Research on heterocyclic synthesis involving compounds like 2-Cyano-3-mercapto-3-(methylthio)acrylamide has led to the formation of various heterocyclic structures. These studies could provide a foundation for synthesizing complex molecules like N-(2-Cyanophenyl)-2-cyclopropyl-6-methylpyrimidine-4-carboxamide and exploring their potential applications (Yokoyama et al., 1987).
Antimicrobial and Anticancer Activities
- The synthesis of thio-substituted heterocycles has shown significant antimicrobial activities. Such synthetic strategies and biological evaluations can be relevant for developing compounds with potential therapeutic applications, including antimicrobial and anticancer properties (Gad-Elkareem et al., 2011).
Kinase Inhibition for Cancer Treatment
- Discovery of kinase inhibitors with specificity towards certain kinase families has implications in cancer treatment. Studies involving the design and synthesis of such inhibitors can shed light on the potential therapeutic uses of related compounds (Schroeder et al., 2009).
Nonlinear Optical (NLO) Properties
- Research on compounds with potential nonlinear optical properties and molecular docking analyses offers insights into the design of materials with specific optical characteristics and potential applications in drug discovery (Jayarajan et al., 2019).
Mechanism of Action
Target of Action
Similar compounds have been known to interact with various biological targets, leading to a range of physiological effects .
Mode of Action
Compounds with similar structures have been known to interact with their targets in a variety of ways, leading to changes in cellular processes .
Biochemical Pathways
Similar compounds have been known to affect a variety of biochemical pathways, leading to downstream effects .
Pharmacokinetics
Similar compounds have been studied for their pharmacokinetic properties .
Result of Action
Similar compounds have been known to produce a variety of effects at the molecular and cellular levels .
Action Environment
The action of similar compounds has been known to be influenced by various environmental factors .
properties
IUPAC Name |
N-(2-cyanophenyl)-2-cyclopropyl-6-methylpyrimidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N4O/c1-10-8-14(19-15(18-10)11-6-7-11)16(21)20-13-5-3-2-4-12(13)9-17/h2-5,8,11H,6-7H2,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDTBVCBNBVFQCP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)C2CC2)C(=O)NC3=CC=CC=C3C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.